Cas no 1343241-33-7 (2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid)

• Product Name: 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid
• CAS No: 1343241-33-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5799478
• PubChem ID: 64145511
• Update Time: 2025-05-24

2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid
• EN300-4271366
• 1343241-33-7
• AKOS013463622

• Inchi： 1S/C9H12N2O3/c1-6(12)11-8(9(13)14)5-7-3-2-4-10-7/h2-4,8,10H,5H2,1H3,(H,11,12)(H,13,14)
• InChI Key： MIYBIDHDYUWDPE-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CC=CN1)NC(C)=O)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid

Introduction to 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid (CAS No. 1343241-33-7)

2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1343241-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an acetamide group with a pyrrole ring fused to a propanoic acid moiety, presents a rich scaffold for medicinal chemistry exploration. Its molecular structure not only underscores its potential as a building block in drug design but also highlights its utility in various biochemical and synthetic applications.

The acetamido functional group at the second carbon position introduces a polar amide bond, which is well-known for its role in enhancing solubility and bioavailability in drug molecules. This feature makes 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid particularly interesting for the development of bioactive compounds that require efficient absorption and distribution within biological systems. Furthermore, the presence of the pyrrole ring adds another layer of complexity, offering opportunities for hydrogen bonding interactions and electronic modulation, which are critical factors in molecular recognition processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid with biological targets. Studies suggest that the pyrrole moiety can engage in specific binding interactions with enzymes and receptors, making it a valuable component in designing selective inhibitors or modulators. For instance, modifications of this scaffold have been explored in the development of potential antiviral agents, where the pyrrole ring serves as a key pharmacophore for disrupting viral replication mechanisms.

In addition to its pharmaceutical relevance, 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid has found applications in synthetic organic chemistry as a versatile intermediate. Its structural features allow for diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations, which are essential steps in constructing more complex molecules. Researchers have leveraged this compound to develop novel synthetic routes to heterocyclic derivatives with potential therapeutic properties. The ability to modify both the acetamide and pyrrole components provides chemists with ample flexibility to tailor the compound’s characteristics for specific applications.

The interest in 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid has also been fueled by its role in exploring new drug discovery paradigms. The integration of computational methods with experimental synthesis has accelerated the process of identifying promising candidates for further development. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) have been instrumental in evaluating the biological activity of derivatives of this compound. Preliminary findings indicate that certain analogs exhibit inhibitory effects on key enzymes implicated in inflammatory pathways, suggesting their potential as lead compounds for anti-inflammatory therapies.

From a synthetic chemistry perspective, the preparation of 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid involves multi-step reactions that highlight modern methodologies in organic synthesis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrole-propanoic acid linkage efficiently. Additionally, asymmetric synthesis strategies have been explored to introduce chirality into the molecule, which is often crucial for achieving enantioselective biological activity. These synthetic advancements not only enhance the accessibility of the compound but also contribute to the broader toolkit available for medicinal chemists.

The compound’s unique structural features also make it an attractive candidate for material science applications beyond traditional pharmaceuticals. For example, its ability to form stable coordination complexes with metal ions has been investigated for potential use in catalysis or as sensors for detecting metal pollutants in environmental samples. The versatility of 2-acetamido-3-(1H-pyrrol-2-yl)propanoic acid underscores its significance as a multifunctional entity with implications across multiple scientific disciplines.

Future research directions may focus on expanding the chemical space explored by derivatives of 1343241-33-7, leveraging advances in machine learning-assisted molecular design. By integrating large-scale datasets with predictive modeling tools, scientists can identify novel analogs with optimized properties for therapeutic use. This approach holds promise for accelerating drug discovery pipelines and addressing unmet medical needs more effectively than conventional methods alone.

In conclusion, 1343241-33-7 represents a compelling example of how structural complexity can be harnessed to develop innovative solutions in pharmaceuticals and beyond. Its combination of functional groups and heterocyclic moieties offers numerous opportunities for exploration across synthetic chemistry, medicinal chemistry, and materials science. As research continues to uncover new applications and refine synthetic methodologies, 1343241-33-7 is poised to remain at the forefront of scientific inquiry into bioactive molecules.